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Compound of Interest

Compound Name:
5-Methoxy-3-

methylbenzothiophene

CAS No.: 25784-98-9

Cat. No.: B6296825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 5-methoxy-3-
methylbenzothiophene, a heterocyclic compound with potential applications in medicinal

chemistry and materials science. This document consolidates its chemical identifiers, synthesis

methodologies, spectroscopic data, and known biological context, offering a valuable resource

for professionals in drug discovery and organic synthesis.

Core Identifiers and Chemical Properties
5-methoxy-3-methylbenzothiophene is a substituted benzothiophene, a class of compounds

known for a wide range of biological activities.[1]
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Identifier Value Source

CAS Number 25784-98-9 [2]

Molecular Formula C₁₀H₁₀OS [2]

Molecular Weight 178.25 g/mol [2]

IUPAC Name
5-methoxy-3-methyl-1-

benzothiophene
N/A

Synonyms
3-METHYL-5-METHOXY-1-

BENZOTHIOPHENE
[2]

SMILES
CC1=CSC2=CC=C(OC)C=C1

2
[2]

Synthesis Strategies
While a specific, detailed protocol for the synthesis of 5-methoxy-3-methylbenzothiophene is

not readily available in the searched literature, several general methods for the synthesis of

substituted benzothiophenes can be adapted. These methods provide a foundation for the

rational design of a synthetic route.

Common Synthetic Approaches for Benzothiophenes:

Electrophilic Cyclization of o-Alkynyl Thioanisoles: This method involves the cyclization of an

ortho-alkynyl thioanisole precursor in the presence of an electrophile. The reaction proceeds

at room temperature and can be monitored by thin-layer chromatography (TLC). Purification

is typically achieved through column chromatography.[3]

Palladium-Catalyzed Annulation: This approach utilizes a palladium catalyst to facilitate the

cyclization of appropriate starting materials to form the benzothiophene core. The reaction

conditions, including the choice of catalyst, ligand, base, and solvent, are critical for

achieving high yields.[3]

Fiesselmann Thiophene Synthesis: This classical method involves the condensation of a β-

chlorovinyl ketone or a similar precursor with a thioglycolate ester in the presence of a base.

[3]
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Aryne Reaction with Alkynyl Sulfides: A one-step synthesis of benzothiophenes can be

achieved through the reaction of arynes with alkynyl sulfides.[4]

Conceptual Synthesis Workflow:

A plausible synthetic route to 5-methoxy-3-methylbenzothiophene could involve the

cyclization of a suitably substituted precursor, such as a derivative of 4-methoxyphenyl methyl

sulfide. The choice of a specific route would depend on the availability of starting materials and

the desired scale of the synthesis.

Starting Materials
(e.g., 4-methoxyphenol, propargyl bromide) Formation of Thioether PrecursorMulti-step synthesis Intramolecular Cyclization

(e.g., via electrophilic addition or metal catalysis)
Key cyclization step 5-methoxy-3-methylbenzothiopheneFormation of benzothiophene core

Benzothiophene Scaffold

Anticancer Activity
(e.g., Tubulin Polymerization Inhibition, Clk Inhibition)

Neurodegenerative Diseases
(e.g., Cholinesterase Inhibition) Anti-inflammatory Activity Antimicrobial Activity

Click to download full resolution via product page

Caption: Potential areas of biological relevance for benzothiophene derivatives.

Conclusion
5-methoxy-3-methylbenzothiophene represents a molecule of interest within the broader

class of biologically active benzothiophenes. This guide has provided a consolidated source of

its known identifiers and a framework for its synthesis and characterization based on

established chemical principles and data from related structures. Further experimental

investigation is warranted to fully elucidate its spectroscopic properties, develop optimized

synthetic protocols, and explore its potential pharmacological applications. This foundational

knowledge is intended to empower researchers to further investigate this and related

compounds in the pursuit of novel scientific discoveries and therapeutic advancements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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